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Compound of Interest

Compound Name: Isoprocarb-d3

Cat. No.: B12411325

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Isoprocarb-d3
analytical standards, designed to assist researchers, scientists, and drug development
professionals in sourcing and utilizing these critical reagents. Isoprocarb-d3, a deuterated
isotopologue of the carbamate insecticide Isoprocarb, serves as an indispensable internal
standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-
MS/MS) applications. Its use mitigates matrix effects and improves the accuracy and precision
of analytical measurements in complex sample matrices such as food, environmental, and
biological samples.

Commercial Supplier Overview

Several reputable suppliers offer Isoprocarb-d3 analytical standards. The following table
summarizes key quantitative data for easy comparison. Please note that pricing is subject to
change and may not be publicly available without an account.
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Available
. Product Catalog CAS Molecular . .
Supplier Purity Quantitie
Name Number Number Formula
S
>98%
(Implied by
MedChem Isoprocarb-  HY- 2662756- C11H12D3N 5mg, 10
use as
Express d3[1] B0830S 69-4 02 . mg[1]
analytical
standard)
High Purit
D3- g y
HPC Not Ci1H12DsN  (1SO 17034
Isoprocarb] 684322 - ) 1x10MG[2]
Standards specified 02 Accredited)
2]
[2]
BIOZOL >98%
(distributor (Implied by
Isoprocarb- MCE-HY- 2662756- C11H12D3N
for use as 1 mg, 5 mg
d3 B0830S 69-4 02 .
MedChem analytical
Express) standard)

Experimental Protocols

While specific protocols for Isoprocarb-d3 are not readily provided by all suppliers, a general

and widely accepted methodology for the use of deuterated internal standards in pesticide

residue analysis is the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method

coupled with LC-MS/MS. The following is a representative protocol.

Objective:

To quantify Isoprocarb residues in a food matrix (e.g., coffee beans) using Isoprocarb-d3 as

an internal standard.

Materials:

 Isoprocarb analytical standard

 Isoprocarb-d3 analytical standard (Internal Standard - 1S)
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» Acetonitrile (ACN)

e Water (LC-MS grade)

e Magnesium sulfate (anhydrous)

e Sodium chloride

e Trisodium citrate dihydrate

e Disodium hydrogen citrate sesquihydrate
e Primary secondary amine (PSA) sorbent
e Homogenizer

e Centrifuge and centrifuge tubes (50 mL)

e Syringe filters (0.22 pum)

e LC-MS/MS system

Methodology:

o Standard Solution Preparation:

o Prepare a stock solution of Isoprocarb and Isoprocarb-d3 in acetonitrile at a

concentration of 1 mg/mL.

o From the stock solutions, prepare a series of working standard solutions of Isoprocarb at

different concentrations.

o Prepare a working internal standard solution of Isoprocarb-d3 at a fixed concentration

(e.g., 1 pg/mL).

o Sample Preparation (QUEChERS Extraction):

o Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.
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o Add 10 mL of acetonitrile.

o Spike the sample with a known volume of the Isoprocarb-d3 internal standard working
solution.

o Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[3]

o Shake vigorously for 1 minute and then centrifuge.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Take an aliquot of the acetonitrile supernatant.

o Transfer it to a d-SPE tube containing PSA sorbent and magnesium sulfate.

o Vortex for 30 seconds and then centrifuge.

e LC-MS/MS Analysis:

o

Filter the final extract through a 0.22 um syringe filter.

o Inject an aliquot into the LC-MS/MS system.

o Chromatographic Conditions: Use a suitable C18 column with a gradient elution of water
and acetonitrile (both with a small percentage of formic acid or ammonium formate to
improve peak shape and ionization).

o Mass Spectrometric Conditions: Operate the mass spectrometer in positive electrospray
ionization (ESI+) mode with multiple reaction monitoring (MRM). Monitor at least two
transitions for both Isoprocarb and Isoprocarb-d3 for quantification and confirmation.

¢ Quantification:

o Construct a calibration curve by plotting the ratio of the peak area of Isoprocarb to the
peak area of Isoprocarb-d3 against the concentration of the Isoprocarb standards.
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o Determine the concentration of Isoprocarb in the sample by using the peak area ratio from
the sample and interpolating from the calibration curve.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the procurement
and application of Isoprocarb-d3 analytical standards.

Procurement Workflow

Identify Need Supplier Search Data Comparison Request Quote Purchase Order Receive & Verify

Click to download full resolution via product page

Caption: Procurement workflow for analytical standards.
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Analytical Workflow using Isoprocarb-d3

Sample Homogenization

[Spiking with Isoprocarb-d3 (ISD

QUECHhERS Extraction

d-SPE Cleanup

LC-MS/MS Analysis

Data Analysis & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for pesticide residue analysis.
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Role of Isoprocarb-d3 in LC-MS/MS

Isoprocarb (Analyte) Isoprocarb-d3 (IS)
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Caption: Logical relationship of internal standard correction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Commercial Isoprocarb-d3
Analytical Standards for Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12411325#commercial-suppliers-of-
isoprocarb-d3-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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